Cas no 92146-11-7 (5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo-)

• Product Name: 5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo-
• CAS No: 92146-11-7
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 815758
• PubChem ID: 135413073
• Update Time: 2025-04-19

5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo-
• 3-(2-amino-4-hydroxy-6-methylpyrimidine-5-yl)propanenitrile
• NSC79669
• 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanenitrile
• CPIBPTZOODLBPS-UHFFFAOYSA-N
• NCIOpen2_000948
• 3-(2-Amino-4-hydroxy-6-methlpyrimidine-5-yl)propanenitrile
• NSC-79669
• DTXSID60292020
• SCHEMBL6421821
• 92146-11-7

• Inchi： 1S/C8H10N4O/c1-5-6(3-2-4-9)7(13)12-8(10)11-5/h2-3H2,1H3,(H3,10,11,12,13)
• InChI Key： CPIBPTZOODLBPS-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N)N1)CCC#N

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 91.3Ų